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Compound of Interest

Compound Name: 17-ODYA

Cat. No.: B1664784 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your trusted source for

laboratory safety and chemical handling information.

This guide provides immediate, essential safety protocols and logistical plans for handling 17-

Octadecynoic Acid (17-ODYA). Adherence to these procedural steps is critical for ensuring a

safe laboratory environment.

Personal Protective Equipment (PPE)
When handling 17-ODYA, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.
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PPE Category Item
Specifications and
Recommendations

Eye Protection Safety Glasses or Goggles

Must be worn at all times in the

laboratory where 17-ODYA is

handled. Use of safety glasses

with side shields is the

minimum requirement. For

procedures with a risk of

splashing, chemical splash

goggles are required.[1]

Hand Protection Chemical-Resistant Gloves

While specific permeation data

for 17-ODYA is not available,

nitrile gloves are

recommended for handling

solid organic compounds and

offer good general chemical

resistance.[2] Given the lack of

specific data, it is prudent to

change gloves immediately if

they become contaminated.

For prolonged handling,

consider double-gloving.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against accidental spills and

contamination of personal

clothing.

Respiratory Protection Not Generally Required Based on the available safety

data, respiratory protection is

not typically required when

handling 17-ODYA in a solid

form under normal laboratory

conditions with adequate

ventilation.[2] All work with 17-
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ODYA should be performed in

a well-ventilated area.

Operational Plan: Step-by-Step Handling
Procedures
Follow these procedural steps for the safe handling of 17-ODYA in a laboratory setting.

Preparation and Inspection:

Before starting any work, ensure that the work area is clean and uncluttered.

Visually inspect all PPE for any signs of damage and ensure it is in good condition.

Locate the nearest safety shower and eyewash station and confirm they are accessible.

Handling Solid 17-ODYA:

Wear all required PPE as specified in the table above.

When weighing and transferring the solid compound, perform these actions in a

designated area, such as a chemical fume hood or on a benchtop with good ventilation, to

minimize the potential for inhalation of any fine particulates.

Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

Keep the container of 17-ODYA closed when not in use.

Preparing Solutions:

When dissolving 17-ODYA in a solvent, do so within a chemical fume hood to minimize

exposure to solvent vapors.

Add the solid 17-ODYA to the solvent slowly to avoid splashing.

Disposal Plan: Step-by-Step Waste Management
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Proper disposal of 17-ODYA and associated waste is crucial for environmental safety and

regulatory compliance.

Unused Solid 17-ODYA:

17-ODYA is not classified as a hazardous waste.

For disposal, place the solid waste in a clearly labeled, sealed container.

This container should not be disposed of in regular laboratory trash cans that are handled

by custodial staff.[3]

Transport the sealed container directly to the designated dumpster for non-hazardous

solid waste.[3]

Contaminated Materials:

Dispose of any materials, such as gloves, weigh boats, or paper towels, that have come

into contact with 17-ODYA as non-hazardous solid waste.

Place these items in a sealed bag or container before disposing of them in the designated

dumpster.

Empty Containers:

Ensure that containers of 17-ODYA are fully empty.

Deface or remove the original label to prevent misuse.

Dispose of the empty container in the regular trash.

Experimental Workflow for Safe Handling of 17-
ODYA
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1. Preparation

2. Handling

3. Cleanup & Disposal

Don Appropriate PPE

Prepare Clean Work Area

Locate Safety Equipment

Weigh Solid 17-ODYA in Ventilated Area

Proceed to Handling

Transfer to Container

Dissolve in Solvent (in Fume Hood)

If making solution

Dispose of Solid Waste in Designated Dumpster

If not making solution

Proceed to Cleanup

Dispose of Contaminated Materials

Clean Work Area

Remove and Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 17-ODYA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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